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Compound of Interest

Compound Name: Biotin-PEG36-acid

Cat. No.: B8114255

Essential Safety and Handling Guide for Biotin-
PEG36-acid

Audience: Researchers, scientists, and drug development professionals.

This guide provides immediate, essential safety and logistical information for handling Biotin-
PEG36-acid. The following procedures are based on available data for similar biotin and
polyethylene glycol (PEG) compounds, as a specific Safety Data Sheet (SDS) for Biotin-
PEG36-acid is not readily available. It is crucial to handle this substance with care, assuming
its properties are not fully characterized.

I. Hazard Identification and Personal Protective
Equipment (PPE)

While many biotin and PEG derivatives are not classified as hazardous substances, the
toxicological properties of Biotin-PEG36-acid have not been thoroughly investigated.[1]
Therefore, it is prudent to handle it as a potentially hazardous substance and use appropriate
personal protective equipment.

Recommended Personal Protective Equipment (PPE):
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PPE Category Item Specification Rationale
Chemical splash
) To protect eyes from
) goggles meeting ANSI )
Eye Protection Safety Goggles ) potential splashes or
Z.87.1 or equivalent
dust.
standards.[2][3]
Nitrile or neoprene
] ] gloves.[4] Inspect To prevent skin
Hand Protection Disposable Gloves
before use and contact.
change frequently.
To protect skin and
] Standard laboratory )
Body Protection Laboratory Coat . clothing from
coat.
contamination.
Use a NIOSH-

Not generally required
Respiratory Protection  under normal use with

adequate ventilation.

approved respirator if
handling large
quantities or if dust is

generated.[2]

To prevent inhalation

of dust or aerosols.

Il. Handling and Storage Procedures

Handling:

e Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.

» Avoid Contact: Avoid contact with skin, eyes, and clothing. Do not breathe dust.

» Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling. Do not

eat, drink, or smoke in the laboratory.

Storage:

o Temperature: Store at -20°C for long-term stability.

o Container: Keep the container tightly closed in a dry and well-ventilated place.
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e Incompatibilities: Avoid strong oxidizing agents.

lll. First Aid Measures

In case of exposure, follow these first aid guidelines:

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek medical attention if

symptoms persist.

Immediately wash the affected area with soap
Skin Contact and plenty of water. Remove contaminated

clothing.

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact ) o i

do. Continue rinsing for at least 15 minutes and

seek medical attention.

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water and seek medical attention.

IV. Spill and Disposal Plan

Spill Response:
o Evacuate: Evacuate the area and ensure adequate ventilation.

o Containment: Wear appropriate PPE. Absorb the spill with an inert material (e.g., vermiculite,
dry sand) and place it in a suitable container for disposal.

o Cleaning: Clean the spill area thoroughly with soap and water.

Disposal:
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» Dispose of waste in accordance with local, state, and federal regulations. This material may
be disposed of as a non-hazardous chemical waste, but it is best to consult with your
institution's environmental health and safety (EHS) department.

V. Physical and Chemical Properties (Data from
related compounds)

The following table summarizes physical and chemical data from related biotin compounds.
Specific data for Biotin-PEG36-acid is limited.

Property Value Source Compound
Molecular Formula C85H165N3040S Biotin-PEG36-acid
Molecular Weight 1901.3 g/mol Biotin-PEG36-acid
Appearance White to off-white solid/powder  Biotin

Solubility Soluble in water Biotin

Melting Point ~227-229 °C Biotin

VI. Workflow for Handling Biotin-PEG36-acid

The following diagram illustrates the standard operating procedure for the safe handling of
Biotin-PEG36-acid from receipt to disposal.
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Caption: Workflow for the safe handling of Biotin-PEG36-acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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